(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol

• IUPAC Name: [3-pyridin-4-yl-5-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C13H10F3NO/c14-13(15,16)12-6-9(8-18)5-11(7-12)10-1-3-17-4-2-10/h1-7,18H,8H2
• InChI Key: YMIIXESXFLUYGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC(=CC(=C2)CO)C(F)(F)F
• Molecular Formula: C13H10F3NO
• Molecular Weight: 253.22 g/mol

Description

(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol is a substituted aromatic compound featuring a benzene core with three distinct functional groups:

• Trifluoromethyl (-CF₃) group: An electron-withdrawing group at the 5-position, enhancing lipophilicity and metabolic stability.
• Methanol (-CH₂OH) group: A polar hydroxyl-containing substituent at the benzylic position, improving aqueous solubility compared to non-hydroxylated analogs.

The molecular formula is C₁₃H₁₀F₃NO, with a molecular weight of 253.22 g/mol (estimated based on structurally similar compounds in ). Its unique substitution pattern makes it a candidate for pharmaceutical and materials science research, particularly in kinase inhibition or as a synthetic intermediate .

Biological Activity

The compound (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol is a notable member of the trifluoromethyl-substituted phenolic compounds, which have garnered attention in medicinal chemistry due to their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure

The chemical structure of (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol can be described as follows:

• Core Structure : A phenolic ring substituted with a pyridine group and a trifluoromethyl moiety.
• Molecular Formula : C14H12F3N
• Molecular Weight : 257.25 g/mol

Antibacterial Properties

Research indicates that compounds containing trifluoromethyl groups exhibit significant antibacterial properties. For instance, analogs with similar structures have shown efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive bacteria. The mechanism of action appears to involve inhibition of bacterial enzymes essential for cell wall synthesis, particularly through the inhibition of phosphopantetheinyl transferases (PPTases), which are crucial for bacterial viability .

Antiproliferative Effects

In vitro studies have demonstrated that derivatives of pyridine-containing compounds possess antiproliferative activity against various cancer cell lines. For example, certain analogs have shown IC50 values in the nanomolar range against breast cancer and melanoma cell lines, suggesting that the trifluoromethyl substitution enhances their potency by affecting cellular uptake and interaction with target proteins .

Structure-Activity Relationship (SAR)

The biological activity of (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol is significantly influenced by its structural components:

• Trifluoromethyl Group : Enhances lipophilicity and may increase binding affinity to biological targets.
• Pyridine Moiety : Critical for maintaining antibacterial activity; modifications to its position or electron-withdrawing nature can significantly alter potency .
• Hydroxyl Group : The presence of the hydroxyl group on the phenol ring is essential for its biological activity, as it participates in hydrogen bonding with target proteins.

Case Studies

• Antibacterial Activity Against MRSA : A study evaluating various derivatives found that certain compounds inhibited MRSA growth at submicromolar concentrations, with specific structural modifications leading to enhanced efficacy .
• Anticancer Screening : A series of related compounds were tested against a panel of 60 cancer cell lines, revealing that those with a similar trifluoromethyl substitution showed promising antiproliferative effects, particularly in renal and breast cancer models .

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50 (µM)	Reference
Antibacterial	MRSA	0.5
Antiproliferative	SK-MEL-5 Melanoma	0.8
Antiproliferative	A498 Renal Cancer	1.2
Antibacterial	Bacillus subtilis	0.3

Scientific Research Applications

Medicinal Chemistry

Antiparasitic Activity

Recent studies have investigated the potential of this compound and its analogs in treating parasitic infections, particularly Chagas disease caused by Trypanosoma cruzi. In a study evaluating several compounds for their efficacy against T. cruzi, it was found that certain derivatives exhibited promising results, outperforming traditional treatments like benznidazole . The structure-activity relationship (SAR) revealed that modifications to the pyridine and trifluoromethyl groups significantly influenced the antiparasitic activity.

Table 1: Efficacy of Selected Compounds Against T. cruzi

Compound	Dose (mg/kg)	Efficacy (%)	Remarks
Compound A	20	60	Outperformed benznidazole
Compound B	20	75	Higher efficacy with modified structure
Pyridin-3-yl[3-(trifluoromethyl)phenyl]methanol	20	TBD	Under investigation

Antitubercular Activity

The compound has also been evaluated for its antitubercular properties. Following the approval of new drugs for drug-resistant tuberculosis, compounds similar to (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol were screened against Mycobacterium tuberculosis. Results indicated that certain derivatives showed significant activity under both normoxic and hypoxic conditions, suggesting their potential as new therapeutic agents in tuberculosis treatment .

Table 2: Antitubercular Activity of Derivatives

Compound	MIC (μg/mL)	Growth Condition	Remarks
Compound C	0.5	Normoxic	Effective against H37Rv strains
Compound D	1.0	Hypoxic	Moderate activity observed
Pyridin-3-yl[3-(trifluoromethyl)phenyl]methanol	TBD	TBD	Further testing required

Structure-Activity Relationship (SAR)

The SAR studies on (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol have revealed critical insights into how structural modifications can enhance biological activity. For instance, the introduction of electron-donating groups has been shown to improve solubility and bioavailability, which are crucial for developing effective pharmaceutical agents .

Table 3: Influence of Structural Modifications on Activity

Modification	Effect on Activity
Trifluoromethyl group	Increased lipophilicity and potency
Pyridine ring substitution	Enhanced binding affinity to target enzymes

Case Studies

Case Study: Development of Antiparasitic Compounds

In a comprehensive study aimed at developing safer alternatives to existing treatments for Chagas disease, researchers synthesized a series of compounds based on the pyridine scaffold. Among these, one derivative demonstrated a significant reduction in parasitemia in infected mice models, indicating its potential as a lead compound for further development .

Case Study: Screening for Antitubercular Activity

A recent screening initiative evaluated a library of compounds, including those derived from (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol, against drug-resistant strains of M. tuberculosis. The findings indicated that certain modifications led to compounds with lower MIC values compared to standard treatments, suggesting a pathway for new drug development in tuberculosis therapy .

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Structure	Molecular Formula	Functional Groups	Key Properties	Reference
(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol	Benzene with -CH₂OH (position 1), pyridin-4-yl (position 3), -CF₃ (position 5)	C₁₃H₁₀F₃NO	Methanol, pyridine, -CF₃	High polarity due to -OH; moderate logP (~2.5)	Synthesized in
(5-[3-(Trifluoromethyl)phenyl]pyridin-3-yl)methanol (CAS 887974-00-7)	Pyridine ring with -CH₂OH (position 3), -CF₃-phenyl (position 5)	C₁₃H₁₀F₃NO	Methanol, pyridine, -CF₃	Structural isomer; similar MW (253.22 g/mol) but distinct electronic effects
(5-(Trifluoromethyl)pyridin-2-yl)methanol (CAS 31181-84-7)	Pyridine with -CH₂OH (position 2), -CF₃ (position 5)	C₇H₆F₃NO	Methanol, -CF₃	Smaller molecule (MW 177.12 g/mol); reduced aromatic interactions
Pyridin-3-yl(4-(trifluoromethyl)phenyl)methanone (CAS 1211583-76-4)	Benzene with -CF₃ (position 4), ketone-linked pyridin-3-yl	C₁₃H₈F₃NO	Ketone, pyridine, -CF₃	Higher lipophilicity (logP ~3.0); lacks hydroxyl for H-bonding

Key Findings:

Solubility: The methanol group in the target compound enhances aqueous solubility compared to ketone analogs (e.g., CAS 1211583-76-4) .

Steric and Positional Effects : Structural isomers (e.g., CAS 887974-00-7) exhibit divergent biological activities due to altered substitution patterns .

Key Findings:

• The target compound’s pyridin-4-yl and -CF₃ groups align with motifs in kinase-targeting drugs (e.g., nilotinib, sorafenib) .
• The methanol group may reduce cytotoxicity compared to methyl or halogenated analogs by enhancing solubility .